Cas no 1360918-70-2 (Methyl 5-bromo-3-formylpicolinate)

• Product Name: Methyl 5-bromo-3-formylpicolinate
• CAS No: 1360918-70-2
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• MDL: MFCD26516898
• CID: 4815927
• Update Time: 2026-02-27

Methyl 5-bromo-3-formylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-formylpicolinate
• methyl 5-bromo-3-formylpyridine-2-carboxylate

• MDL： MFCD26516898
• Inchi： 1S/C8H6BrNO3/c1-13-8(12)7-5(4-11)2-6(9)3-10-7/h2-4H,1H3
• InChI Key： LDFJUOYJZAKVGM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(C=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.2
• Topological Polar Surface Area: 56.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 378.9±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-bromo-3-formylpicolinate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-bromo-3-formylpicolinate

Methyl 5-bromo-3-formylpicolinate: A Comprehensive Overview

Methyl 5-bromo-3-formylpicolinate, also known by its CAS number 1360918-70-2, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of picolinic acid derivatives, which have garnered considerable attention due to their unique chemical properties and versatile functionalities. The structure of Methyl 5-bromo-3-formylpicolinate comprises a picolinic acid backbone with a methyl group attached to the nitrogen atom, a bromine substituent at the 5-position, and a formyl group at the 3-position. These substituents collectively contribute to its distinct chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Methyl 5-bromo-3-formylpicolinate through various methodologies, including multi-component reactions and catalytic processes. Researchers have explored its potential as a building block in medicinal chemistry, where it serves as a precursor for the development of bioactive molecules. For instance, studies have demonstrated its ability to act as a chelating agent, facilitating the coordination of metal ions in enzymatic systems. This property has been leveraged in the design of novel anti-cancer agents, where metalloenzyme inhibition is a critical therapeutic target.

In addition to its role in drug discovery, Methyl 5-bromo-3-formylpicolinate has found applications in materials science. Its ability to form stable metal complexes has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalytic applications. Recent research has highlighted its potential in enhancing the efficiency of hydrogen storage systems, addressing one of the most pressing challenges in renewable energy technology.

The formyl group at the 3-position of Methyl 5-bromo-3-formylpicolinate introduces additional functional diversity to the molecule. This group can undergo various transformations, such as oxidation and reduction reactions, enabling further chemical modifications. For example, oxidation of the formyl group can yield carboxylic acid derivatives, which are widely used in pharmaceuticals and agrochemicals. Conversely, reduction reactions can generate alcohols or alkanes, expanding the range of potential applications.

From an environmental perspective, Methyl 5-bromo-3-formylpicolinate has shown promise in green chemistry initiatives. Its use as a catalyst in organic transformations reduces reliance on hazardous reagents and minimizes waste generation. Recent studies have demonstrated its effectiveness in promoting asymmetric synthesis reactions under mild conditions, contributing to the development of enantioselective processes that are both efficient and environmentally friendly.

In summary, Methyl 5-bromo-3-formylpicolinate (CAS No: 1360918-70-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly significant role in advancing modern science and technology.